Cas no 908111-29-5 (2-Bromo-4-(3,6,6-trimethyl-4-oxo-4,5,6,7-tetrahydro-1H-indazol-1-yl)benzonitrile)

• Product Name: 2-Bromo-4-(3,6,6-trimethyl-4-oxo-4,5,6,7-tetrahydro-1H-indazol-1-yl)benzonitrile
• CAS No: 908111-29-5
• MF: C₁₇H₁₆BrN₃O
• MW: 358.232442855835
• CID: 846956
• PubChem ID: 11854170
• Update Time: 2025-04-19

2-Bromo-4-(3,6,6-trimethyl-4-oxo-4,5,6,7-tetrahydro-1H-indazol-1-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-(3,6,6-trimethyl-4-oxo-4,5,6,7-tetrahydro-1H-indazol-1-yl)benzonitrile
• 2-bromo-4-(3,6,6-trimethyl-4-oxo-5,7-dihydroindazol-1-yl)benzonitrile
• Benzonitrile, 2-broMo-4-(4,5,6,7-tetrahydro-3,6,6-triMethyl-4-oxo-1H-indazol-1-yl)-
• Benzonitrile, 2-bromo-4-(4,5,6,7-tetrahydro-3,6,6-trimethyl-4-oxo-1H-indazol-1-yl)-
• 908111-29-5
• 2-Bromo-4-(6,6-dimethyl-4-oxo-3-methyl-4,5,6,7-tetrahydroindazol-1-yl)-benzonitrile
• OUMVYNDKNCVRIK-UHFFFAOYSA-N
• 2-bromo-4-(6,6-dimethyl-4-oxo-3-methyl-4,5,6,7-tetrahydro-indazol-1-yl)-benzonitrile
• SCHEMBL1219080
• DTXSID70474431
• DB-338169

• Inchi： 1S/C17H16BrN3O/c1-10-16-14(7-17(2,3)8-15(16)22)21(20-10)12-5-4-11(9-19)13(18)6-12/h4-6H,7-8H2,1-3H3
• InChI Key： OUMVYNDKNCVRIK-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C=CC(=C1)N1C2=C(C(C)=N1)C(CC(C)(C)C2)=O

Computed Properties

• Exact Mass: 357.04767g/mol
• Monoisotopic Mass: 357.04767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 58.7Ų